Cas no 652997-70-1 (Methyl (4-cyano-2-nitrophenoxy)acetate)

• Product Name: Methyl (4-cyano-2-nitrophenoxy)acetate
• CAS No: 652997-70-1
• MF: C₁₀H₈N₂O₅
• MW: 236.18092250824
• CID: 400783
• PubChem ID: 37979240
• Update Time: 2025-11-01

Methyl (4-cyano-2-nitrophenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (4-cyano-2-nitrophenoxy)-, methyl ester
• methyl 2-(4-cyano-2-nitrophenoxy)acetate
• MFCD12972294
• 652997-70-1
• OWHDBLCQWMITEM-UHFFFAOYSA-N
• LS-07423
• CS-0326727
• methyl (4-cyano-2-nitrophenoxy)acetate
• AKOS010925380
• methyl2-(4-cyano-2-nitrophenoxy)acetate
• DTXSID10653389
• Methyl (4-cyano-2-nitrophenoxy)acetate

• Inchi： 1S/C10H8N2O5/c1-16-10(13)6-17-9-3-2-7(5-11)4-8(9)12(14)15/h2-4H,6H2,1H3
• InChI Key： OWHDBLCQWMITEM-UHFFFAOYSA-N
• SMILES： O(CC(=O)OC)C1C=CC(C#N)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 236.04334
• Monoisotopic Mass: 236.04332136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 102.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on Methyl (4-cyano-2-nitrophenoxy)acetate

Methyl (4-cyano-2-nitrophenoxy)acetate (CAS No. 652997-70-1): A Comprehensive Overview in Modern Chemical Research

Methyl (4-cyano-2-nitrophenoxy)acetate, identified by its CAS number 652997-70-1, is a significant compound in the realm of chemical biology and pharmaceutical research. This compound, featuring a unique structural framework, has garnered attention due to its potential applications in various scientific domains. The molecular structure of Methyl (4-cyano-2-nitrophenoxy)acetate incorporates both cyano and nitro functional groups, which are known for their reactivity and utility in synthetic chemistry.

The presence of these functional groups makes Methyl (4-cyano-2-nitrophenoxy)acetate a versatile intermediate in the synthesis of more complex molecules. In particular, the cyano group can participate in various transformations, including reduction to amine or nucleophilic addition reactions, while the nitro group can be reduced to an amine or used in electrophilic aromatic substitution reactions. These properties have made it a valuable building block in the development of novel pharmaceuticals and agrochemicals.

Recent research has highlighted the compound's role in the synthesis of bioactive molecules. For instance, studies have demonstrated its utility in the preparation of derivatives that exhibit antimicrobial and anti-inflammatory properties. The structural features of Methyl (4-cyano-2-nitrophenoxy)acetate allow for modifications that can fine-tune the biological activity of the resulting compounds. This flexibility has been exploited in drug discovery efforts aimed at identifying new therapeutic agents.

In addition to its pharmaceutical applications, Methyl (4-cyano-2-nitrophenoxy)acetate has shown promise in material science. The compound's ability to undergo various chemical transformations makes it a suitable candidate for the synthesis of advanced materials with tailored properties. For example, researchers have explored its use in the development of polymers and coatings that exhibit enhanced durability and functionality.

The synthesis of Methyl (4-cyano-2-nitrophenoxy)acetate itself is an area of active investigation. Recent advancements in synthetic methodologies have improved the efficiency and scalability of its production. These improvements have not only made the compound more accessible but also enabled the exploration of new synthetic routes that could lead to novel derivatives with enhanced properties.

The chemical reactivity of Methyl (4-cyano-2-nitrophenoxy)acetate has also been studied in detail. Researchers have investigated its behavior under various reaction conditions, including different solvents and catalysts. These studies have provided valuable insights into how the compound can be manipulated to achieve desired outcomes in synthetic chemistry. Such knowledge is crucial for optimizing processes and developing new methodologies for drug discovery and material synthesis.

The biological activity of derivatives of Methyl (4-cyano-2-nitrophenoxy)acetate has been a focus of numerous research endeavors. Studies have explored their potential as leads for new drugs targeting various diseases. The structural diversity afforded by modifications to this compound has allowed for the identification of molecules with potent biological effects. This underscores the importance of Methyl (4-cyano-2-nitrophenoxy)acetate as a key intermediate in medicinal chemistry.

The environmental impact of using Methyl (4-cyano-2-nitrophenoxy)acetate in synthetic processes has also been considered. Efforts have been made to develop greener synthetic routes that minimize waste and reduce environmental footprint. These initiatives align with broader trends in sustainable chemistry, where efficiency and environmental responsibility are paramount.

In conclusion, Methyl (4-cyano-2-nitrophenoxy)acetate (CAS No. 652997-70-1) is a multifaceted compound with significant applications in chemical biology and pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for synthesizing bioactive molecules and advanced materials. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in scientific innovation.